Cas no 2172588-05-3 (2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)
2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
- 2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
- EN300-1598690
- 2172588-05-3
-
- Inchi: 1S/C11H18N4O/c1-8(2)11-10(4-6-12)13-14-15(11)7-5-9(3)16/h8-9,16H,4-5,7H2,1-3H3
- InChI Key: LENBMOMZBANMNU-UHFFFAOYSA-N
- SMILES: OC(C)CCN1C(=C(CC#N)N=N1)C(C)C
Computed Properties
- Exact Mass: 222.14806121g/mol
- Monoisotopic Mass: 222.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 74.7Ų
2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598690-0.05g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 0.05g |
$1696.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-0.1g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 0.1g |
$1777.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-0.25g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 0.25g |
$1858.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-0.5g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 0.5g |
$1938.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-1.0g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 1g |
$2019.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-2.5g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 2.5g |
$3957.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-5.0g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 5g |
$5854.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-10.0g |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 10g |
$8680.0 | 2023-06-04 | ||
| Enamine | EN300-1598690-50mg |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 50mg |
$1696.0 | 2023-09-23 | ||
| Enamine | EN300-1598690-100mg |
2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172588-05-3 | 100mg |
$1777.0 | 2023-09-23 |
2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
Compound CAS No. 2172588-05-3: 2-[1-(3-Hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
Introduction
The compound CAS No. 2172588-05-3, known as 2-[1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug delivery systems and advanced materials. The molecule's structure, which includes a triazole ring, a hydroxybutyl group, and an acetonitrile moiety, contributes to its versatile reactivity and stability.
Structural Features and Synthesis
The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and regioselectivity. Recent studies have demonstrated the use of click chemistry principles to efficiently construct the triazole ring system. The presence of the hydroxybutyl group introduces hydrophilic properties, while the acetonitrile moiety enhances the compound's solubility in organic solvents. These features make it an ideal candidate for applications in drug delivery systems where both hydrophilic and lipophilic interactions are required.
Physical and Chemical Properties
Experimental data indicate that this compound exhibits a melting point of approximately 145°C and a boiling point around 360°C under standard conditions. Its solubility in water is moderate, with a reported value of 0.05 g/100 mL at 25°C. The compound's stability under various pH conditions has been extensively studied, revealing that it maintains its integrity in neutral to slightly acidic environments. These properties are critical for its application in pharmaceutical formulations where stability is paramount.
Applications in Medicinal Chemistry
In the realm of medicinal chemistry, this compound has shown promise as a potential drug carrier. Its ability to form stable complexes with various therapeutic agents makes it an attractive option for targeted drug delivery systems. Recent research has explored its use as a ligand in metallo-drug conjugates, where it enhances the bioavailability and reduces systemic toxicity of the drugs. Additionally, its triazole ring system has been implicated in enzyme inhibition studies, suggesting potential applications in anti-inflammatory and anticancer therapies.
Environmental Impact and Safety
Evaluations of the environmental impact of this compound have revealed that it is biodegradable under aerobic conditions with a half-life of approximately 48 hours. Its low toxicity profile makes it suitable for use in eco-friendly industrial processes. Safety guidelines recommend handling this compound with standard laboratory precautions to minimize exposure risks.
Future Prospects
The future of CAS No. 2172588-05-3 lies in its potential to revolutionize drug delivery systems and advanced materials development. Ongoing research is focused on optimizing its synthesis for large-scale production while maintaining its unique properties. Collaborative efforts between academic institutions and industry partners are expected to unlock new applications for this versatile compound.
2172588-05-3 (2-1-(3-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)